2-[2-(2-benzamido-1,3-thiazol-4-yl)acetamido]benzamide

• IUPAC Name: 2-[[2-(2-benzamido-1,3-thiazol-4-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C19H16N4O3S/c20-17(25)14-8-4-5-9-15(14)22-16(24)10-13-11-27-19(21-13)23-18(26)12-6-2-1-3-7-12/h1-9,11H,10H2,(H2,20,25)(H,22,24)(H,21,23,26)
• InChI Key: GDAFLAXTRQDVIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol
• CAS No.: 946203-69-6

Description

2-[2-(2-benzamido-1,3-thiazol-4-yl)acetamido]benzamide is a complex organic compound that belongs to the class of thiazole derivatives Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2-benzamido-1,3-thiazol-4-yl)acetamido]benzamide typically involves multi-step organic reactions. One common method starts with the preparation of the thiazole ring, followed by the introduction of the benzamido and acetamido groups. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[2-(2-benzamido-1,3-thiazol-4-yl)acetamido]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles like amines or electrophiles like alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

2-[2-(2-benzamido-1,3-thiazol-4-yl)acetamido]benzamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for protein binding studies.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-[2-(2-benzamido-1,3-thiazol-4-yl)acetamido]benzamide involves its interaction with specific molecular targets. For instance, it may bind to enzymes or receptors, inhibiting their activity and thereby exerting its biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-aminothiazole derivatives: These compounds share the thiazole ring structure and have been studied for their anticancer and antimicrobial properties.

Benzothiazole derivatives: Similar in structure, these compounds are known for their diverse biological activities, including antibacterial and antifungal effects.

Uniqueness

What sets 2-[2-(2-benzamido-1,3-thiazol-4-yl)acetamido]benzamide apart is its specific combination of functional groups, which may confer unique properties and applications not seen in other thiazole derivatives. Its dual benzamido and acetamido groups can enhance its binding affinity and specificity for certain molecular targets, making it a valuable compound for research and development.